Cas no 82366-74-3 (2-Furancarboxamide, N-[[(4-chlorophenyl)amino]thioxomethyl]-)

2-Furancarboxamide, N-[[(4-chlorophenyl)amino]thioxomethyl]- structure
82366-74-3 structure
Product name:2-Furancarboxamide, N-[[(4-chlorophenyl)amino]thioxomethyl]-
CAS No:82366-74-3
MF:C12H9N2O2SCl
MW:280.73006
CID:693794
PubChem ID:726376

2-Furancarboxamide, N-[[(4-chlorophenyl)amino]thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxamide, N-[[(4-chlorophenyl)amino]thioxomethyl]-
    • N-[(4-chlorophenyl)carbamothioyl]furan-2-carboxamide
    • AB00099313-01
    • 1-(4-CHLOROPHENYL)-3-(FURAN-2-CARBONYL)THIOUREA
    • N-{[(4-chlorophenyl)amino]carbonothioyl}-2-furamide
    • BIM-0035529.P001
    • SR-01000457820
    • CBMicro_035531
    • UPCMLD0ENAT0400-4055:001
    • SR-01000457820-1
    • SCHEMBL5448328
    • AKOS001024046
    • Z56064221
    • DTXSID50352425
    • 82366-74-3
    • n-(4-chlorophenyl)-n'-(2-furoyl)thiourea
    • Inchi: InChI=1S/C12H9ClN2O2S/c13-8-3-5-9(6-4-8)14-12(18)15-11(16)10-2-1-7-17-10/h1-7H,(H2,14,15,16,18)
    • InChI Key: PDPPVIICILSBPL-UHFFFAOYSA-N
    • SMILES: C1=COC(=C1)C(=O)NC(=S)NC2=CC=C(C=C2)Cl

Computed Properties

  • Exact Mass: 280.0073264g/mol
  • Monoisotopic Mass: 280.0073264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 86.4Ų

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